Cas no 1483981-39-0 (methyl 2-amino-5-hydroxypentanoate)

• Product Name: methyl 2-amino-5-hydroxypentanoate
• CAS No: 1483981-39-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 6382807
• PubChem ID: 14118426
• Update Time: 2024-01-13

methyl 2-amino-5-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-hydroxypentanoate
• Norvaline, 5-hydroxy-, methyl ester
• EN300-1297284
• SCHEMBL12534327
• 1483981-39-0
• methyl2-amino-5-hydroxypentanoate

• Inchi： 1S/C6H13NO3/c1-10-6(9)5(7)3-2-4-8/h5,8H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key： QVSHJIMHLBSSAL-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@H](CCCO)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 218.5±30.0 °C(Predicted)
• pka: 15.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives